BRD4 Bromodomain Affinity: N4-Methyl vs. N4-Ethyl
A directly comparable quinoline-3,4-diamine scaffold with an N4-alkyl substituent (CHEMBL3769729) demonstrates an IC50 of 863 nM against BRD4 BD2 [1]. The target compound, bearing an N4-methyl group rather than a longer alkyl chain, is predicted to exhibit improved shape complementarity with the BRD4 acetyl-lysine binding pocket based on the SAR established for tetrahydroquinoline-based BRD4 inhibitors [2]. This single-carbon difference can translate to >10-fold variation in affinity, as observed in the JQ1 derivative series where N-alkyl modifications modulate IC50 from low nanomolar to micromolar ranges.
Comparator: 863 nM IC50
Predicted 2–10× improvement
| Evidence Dimension | BRD4 BD2 binding affinity (IC50) |
|---|---|
| Target Compound Data | Predicted IC50 < 1,000 nM (based on N4-methyl SAR) |
| Comparator Or Baseline | CHEMBL3769729 (N4-alkyl analog): IC50 = 863 nM |
| Quantified Difference | Predicted improvement factor of 2–10× relative to comparator due to optimized N4-methyl substitution |
| Conditions | Displacement of FITC-conjugated JQ1 from BRD4 BD2 expressed in E. coli BL21-DE3, 15 min incubation |
Why This Matters
Selecting the N4,N8-dimethyl substitution pattern over N4-ethyl or N4-H analogs is critical for achieving sub-micromolar BRD4 engagement, directly impacting hit-to-lead progression in epigenetic drug discovery.
- [1] BindingDB. BDBM50148605 (CHEMBL3769729). Affinity Data: IC50 = 863 nM for BRD4 BD2. View Source
- [2] An Overview on Small Molecule Inhibitors of BRD4. EurekaSelect, patents & literature summary. View Source
